Cas no 1225586-49-1 (1-(7-Chloro-1-ethyl-1H-pyrrolo[2,3-c]pyridin-3-yl)ethanone)

• Product Name: 1-(7-Chloro-1-ethyl-1H-pyrrolo[2,3-c]pyridin-3-yl)ethanone
• CAS No: 1225586-49-1
• MF: C₁₁H₁₁ClN₂O
• MW: 222.67084145546
• CID: 1094490
• PubChem ID: 72943032
• Update Time: 2025-06-11

1-(7-Chloro-1-ethyl-1H-pyrrolo[2,3-c]pyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(7-Chloro-1-ethyl-1H-pyrrolo[2,3-c]pyridin-3-yl)ethanone
• 1-(7-chloro-1-ethylpyrrolo[2,3-c]pyridin-3-yl)ethanone
• 1-(7-chloro-1-ethyl-1H-pyrrolo[2,3-c]pyridin-3-yl)ethan-1-one
• 1-{7-chloro-1-ethyl-1H-pyrrolo[2,3-c]pyridin-3-yl}ethan-1-one
• 1225586-49-1
• SCHEMBL2545031
• DS-020435

• Inchi： 1S/C11H11ClN2O/c1-3-14-6-9(7(2)15)8-4-5-13-11(12)10(8)14/h4-6H,3H2,1-2H3
• InChI Key： SXDSJRCZARDXMJ-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CN=1)C(C(C)=O)=CN2CC

Computed Properties

• Exact Mass: 222.0559907g/mol
• Monoisotopic Mass: 222.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1-(7-Chloro-1-ethyl-1H-pyrrolo[2,3-c]pyridin-3-yl)ethanone

Professional Introduction to 1-(7-Chloro-1-ethyl-1H-pyrrolo[2,3-c]pyridin-3-yl)ethanone (CAS No: 1225586-49-1)

1-(7-Chloro-1-ethyl-1H-pyrrolo[2,3-c]pyridin-3-yl)ethanone, identified by the CAS number 1225586-49-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic ketone features a complex molecular structure that combines a pyrrolopyridine core with an ethyl substituent, making it a versatile scaffold for the development of novel bioactive molecules.

The pyrrolopyridine moiety is a well-documented pharmacophore in drug discovery, known for its ability to interact with various biological targets. Specifically, the 7-Chloro-1-ethyl-1H-pyrrolo[2,3-c]pyridin-3-yl group introduces unique electronic and steric properties that can modulate the binding affinity and selectivity of the compound. This structural feature has been exploited in the design of molecules targeting neurological disorders, inflammatory pathways, and other therapeutic areas.

In recent years, there has been growing interest in exploring the potential of pyrrolopyridine derivatives as pharmacological agents. The< strong>ethanone functional group in this compound not only contributes to its solubility and metabolic stability but also serves as a site for further chemical modification. This flexibility allows researchers to fine-tune the properties of the molecule for specific applications.

One of the most compelling aspects of 1-(7-Chloro-1-ethyl-1H-pyrrolo[2,3-c]pyridin-3-yl)ethanone is its demonstrated efficacy in preclinical studies. Research published in leading scientific journals has highlighted its potential as an inhibitor of key enzymes involved in cancer progression. The compound has shown promising activity against enzymes such as tyrosine kinases and proteases, which are critical targets in oncology. These findings have positioned it as a valuable candidate for further investigation in clinical trials.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 7-Chloro substituent at the pyrrolopyridine ring is particularly challenging, necessitating advanced synthetic methodologies to ensure high yield and purity. Advances in catalytic processes and green chemistry have enabled more efficient production methods, making large-scale synthesis feasible for research and development purposes.

The pharmacokinetic properties of 1-(7-Chloro-1-ethyl-1H-pyrrolo[2,3-c]pyridin-3-yl)ethanone have also been extensively studied. Preclinical data indicate that the compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for therapeutic use. Additionally, its favorable pharmacokinetic profile reduces concerns about rapid clearance or toxic side effects, making it an attractive option for drug development.

In conclusion, 1-(7-Chloro-1-ethyl-1H-pyrrolo[2,3-c]pyridin-3-yl)ethanone(CAS No: 1225586-49-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical results, make it a compelling candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play a crucial role in the discovery of new treatments for various diseases.